Cas no 1795363-59-5 (6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one)

• Product Name: 6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one
• CAS No: 1795363-59-5
• MF: C₁₉H₂₃NO₅S
• MW: 377.454624414444
• CID: 5368249
• Update Time: 2025-06-28

6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one

• Inchi： 1S/C19H23NO5S/c1-11-6-12(2)15(5)19(14(11)4)26(22,23)20-9-17(10-20)25-16-7-13(3)24-18(21)8-16/h6-8,17H,9-10H2,1-5H3
• InChI Key： FAYIJFQYWWJTEH-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CN(S(C3=C(C)C(C)=CC(C)=C3C)(=O)=O)C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one

Introduction to 6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one (CAS No. 1795363-59-5)

6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one, with the CAS number 1795363-59-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfonylazetidine moiety and an oxopyran ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

In terms of its biological activities, 6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one has been investigated for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways. A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that this compound exhibited potent inhibitory effects on several protein kinases involved in cancer progression. This finding suggests that 6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one could be a promising lead compound for the development of novel anticancer drugs.

Beyond its potential as an anticancer agent, 6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one has also been explored for its anti-inflammatory properties. Inflammatory diseases are a significant global health burden, and there is a constant need for new therapeutic options. A recent study published in the European Journal of Medicinal Chemistry in 2021 evaluated the anti-inflammatory effects of this compound in both in vitro and in vivo models. The results showed that it effectively reduced inflammation by inhibiting the production of pro-inflammatory cytokines and mediators.

The pharmacokinetic properties of 6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one have also been studied to assess its suitability as a drug candidate. Research published in the Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrated good oral bioavailability and a reasonable half-life, making it a viable candidate for further preclinical and clinical development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While no clinical trials have yet been initiated for 6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one, preclinical studies have provided promising data that warrant further investigation. The compound's unique structure and multifaceted biological activities make it an attractive target for drug development.

In conclusion, 6-methyl-4-[1-(2,3,5,6-tetramethylphenyl)sulfonylazetidin-3-yl]oxypyran-2-one (CAS No. 1795363-59-5) is a promising compound with potential applications in various therapeutic areas. Its structural complexity and diverse biological activities make it a valuable subject for ongoing research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play a significant role in advancing medical treatments for cancer and inflammatory diseases.